Cas no 2231675-03-7 (1-Amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid)

• Product Name: 1-Amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid
• CAS No: 2231675-03-7
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD31705265
• CID: 4770711
• Update Time: 2026-02-26

1-Amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid
• 1-Amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid

• MDL： MFCD31705265
• Inchi： 1S/C8H12F3NO3/c9-8(10,11)15-5-1-3-7(12,4-2-5)6(13)14/h5H,1-4,12H2,(H,13,14)
• InChI Key： KUVYKXMYXJNOEY-UHFFFAOYSA-N
• SMILES： FC(OC1CCC(C(=O)O)(CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6

Additional information on 1-Amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid

Professional Introduction to 1-Amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic Acid (CAS No. 2231675-03-7)

1-Amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid, a compound with the chemical identifier CAS No. 2231675-03-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclohexane derivatives, characterized by its unique structural features that include an amino group, a trifluoromethoxy group, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a subject of extensive research and development.

The structural motif of 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid positions it as a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of the amino group provides a site for further derivatization, while the trifluoromethoxy group introduces lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the carboxylic acid functionality allows for interactions with other biomolecules, enhancing its utility in medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. The compound 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid has emerged as a promising candidate in this endeavor due to its ability to modulate several key enzymatic and receptor systems. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression.

The trifluoromethoxy group, a defining feature of this molecule, is particularly noteworthy for its ability to enhance the bioavailability and pharmacokinetic properties of drug candidates. This group is frequently incorporated into pharmaceuticals to improve their metabolic stability and resistance to degradation by enzymatic processes. The amino and carboxylic acid functionalities further contribute to the compound's versatility, allowing for diverse chemical modifications that can fine-tune its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid with high accuracy. These computational tools have been instrumental in identifying potential lead compounds for further optimization. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to design derivatives with enhanced potency and selectivity.

The synthesis of 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethoxy group, in particular, demands specialized methodologies to ensure high yield and purity. Researchers have explored various synthetic routes, including nucleophilic substitution reactions and metal-catalyzed cross-coupling processes, to achieve efficient production of this compound.

In the realm of drug discovery, the compound 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid has been investigated for its potential applications in treating neurological disorders. Preliminary studies suggest that it may interact with neurotransmitter receptors, thereby modulating synaptic transmission. The ability to influence these critical signaling pathways makes it an attractive candidate for developing novel therapies aimed at alleviating symptoms associated with conditions such as epilepsy and depression.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in drug properties, including enhanced binding affinity and reduced susceptibility to metabolic degradation. The trifluoromethoxy group in 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid exemplifies this trend, contributing to its potential as a building block for next-generation pharmaceuticals.

Ongoing research efforts are focused on expanding the chemical space explored by derivatives of 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid. By employing innovative synthetic strategies and leveraging cutting-edge biophysical techniques, scientists aim to uncover new therapeutic applications for this compound and its analogs. Collaborative initiatives between academic institutions and pharmaceutical companies are fostering interdisciplinary approaches that promise to accelerate the discovery process.

The integration of high-throughput screening technologies has further streamlined the identification of promising candidates like 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid. These technologies enable rapid assessment of large libraries of compounds for their biological activity against various disease targets. Such advancements are crucial for identifying novel drug candidates that can address unmet medical needs.

In conclusion, 1-amino-4-(trifluoromethoxy)cyclohexane-1-carboxylic acid (CAS No. 2231675-03-7) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and versatile functional groups make it a valuable intermediate for synthesizing biologically active agents with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and synthetic possibilities, this compound is poised to play an increasingly important role in the development of innovative treatments for human diseases.